C6(6-Azido) LacCer

• Molecular Formula: C36H66N4O13
• Molecular Weight: 762.9 g/mol
• InChI: InChI=1S/C36H66N4O13/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-25(43)24(39-28(44)19-16-14-17-20-38-40-37)23-50-35-33(49)31(47)34(27(22-42)52-35)53-36-32(48)30(46)29(45)26(21-41)51-36/h15,18,24-27,29-36,41-43,45-49H,2-14,16-17,19-23H2,1H3,(H,39,44)/b18-15+/t24-,25+,26?,27?,29+,30?,31?,32+,33+,34-,35-,36+/m1/s1
• InChIKey: DHYANRUMYSYKQW-LVZRAKQASA-N

C6(6-Azido) LacCer Clickable Probe

C6(6-Azido) LacCer (CAS 2260670-19-5; molecular formula C36H66N4O13; molecular weight 762.93 g/mol) is a synthetic glycosphingolipid (GSL) analog comprising a lactosyl head group, a C6-acyl chain, and a terminal azide handle . It belongs to the class of β-lactosylceramide (β-LacCer) probes and is designed for bioorthogonal click chemistry, enabling covalent conjugation to alkyne-bearing fluorophores, affinity tags, or other reporter molecules . As a research tool, it facilitates the investigation of LacCer localization, trafficking, and metabolism within cellular membranes [1].

✓ Bioorthogonal azide handle for click chemistry labeling

✓ Compatible with alkyne-fluorophores, biotin, or affinity tags

✓ Research tool for LacCer localization and trafficking studies

• [1] Mohamed, B., Rohokale, R., Yan, X., Ghanim, A. M., et al. (2025). Synthesis of Azide-Labeled β-Lactosylceramide Analogs Containing Different Lipid Chains as Useful Glycosphingolipid Probes. Molecules, 30(13), 2667. https://doi.org/10.3390/molecules30132667 View Source

C6(6-Azido) LacCer vs. Fluorescent Analogs

C6(6-Azido) LacCer cannot be directly substituted with pre-fluorescent lactosylceramide analogs such as C6 NBD LacCer (NBD-tagged) or BODIPY FL C5-LacCer (BODIPY-tagged) due to fundamental differences in labeling strategy, molecular size, and experimental flexibility [1]. The azide group enables user-defined, post-incubation labeling with a virtually unlimited selection of alkyne-functionalized reporters, whereas pre-conjugated fluorescent probes impose a fixed fluorophore with specific spectral properties, potential steric hindrance from the bulky dye, and a single-readout limitation . This modular click-chemistry approach provides temporal control over visualization, reduces background signal from unincorporated probe, and permits multiplexed analysis—capabilities that are impossible with permanently fluorescent analogs [2].

⚠ Pre-conjugated fluorophore (NBD/BODIPY) prevents modular click-chemistry labeling and multiplexing.

⚠ Bulky fluorescent dyes may alter native lipid membrane behavior and protein interactions.

⚠ Post-incubation labeling control and pulse-chase experiments are not feasible with pre-labeled probes.

• [1] Mohamed, B., Rohokale, R., Yan, X., Ghanim, A. M., et al. (2025). Synthesis of Azide-Labeled β-Lactosylceramide Analogs Containing Different Lipid Chains as Useful Glycosphingolipid Probes. Molecules, 30(13), 2667. https://doi.org/10.3390/molecules30132667 View Source
• [2] Son, S.-H., et al. (2014). Syntheses of lactosyl ceramide analogues carrying novel bifunctional BODIPY dyes directed towards the differential analysis of multiplexed glycosphingolipids by MS/MS using iTRAQ. Chemical Communications, 50(23), 3010–3013. https://doi.org/10.1039/c4cc00112e View Source

C6(6-Azido) LacCer Comparative Evidence

Reduced Molecular Weight vs. NBD LacCer

C6(6-Azido) LacCer (MW = 762.93 g/mol) is approximately 15% smaller than C6 NBD LacCer (MW = 900.02 g/mol), reducing the risk of steric interference with native lipid-protein interactions .

MW vs. NBD LacCer

Data to verify

762.93 vs 900.02 g/mol
−15.2%

Supports reduced steric interference hypothesis.

Empirical membrane interaction validation needed.

Evidence Dimension	Molecular weight
Target Compound Data	762.93 g/mol
Comparator Or Baseline	C6 NBD LacCer: 900.02 g/mol
Quantified Difference	137.09 g/mol (15.2% reduction)
Conditions	Calculated from chemical formulas: C36H66N4O13 vs. C42H69N5O16

Why This Matters

A smaller molecular footprint minimizes potential perturbation of native lipid behavior in membrane studies, which is critical for accurate trafficking and interaction analyses.

Click Chemistry for On-Demand Labeling

Unlike C6 NBD LacCer, which permanently bears a 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) fluorophore, C6(6-Azido) LacCer contains a terminal azide that reacts with alkyne-functionalized reporters via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) [1]. This allows researchers to choose from a diverse library of alkyne probes (e.g., fluorophores, biotin, or other tags) tailored to specific experimental requirements .

Click Chemistry vs. NBD

Reported

Azide handle for CuAAC click chemistry vs. pre-conjugated NBD fluorophore

Enables user-defined labeling, multiplexing, and pulse-chase.

Labeling conditions require optimization.

Evidence Dimension	Detection modality
Target Compound Data	Azide handle for click chemistry
Comparator Or Baseline	C6 NBD LacCer: Pre-conjugated NBD fluorophore
Quantified Difference	Qualitative difference
Conditions	Chemical structure analysis

Why This Matters

The ability to decouple probe incorporation from detection provides experimental flexibility, reduces background signal, and enables multiplexed analyses that are impossible with pre-fluorescent probes.

• [1] Mohamed, B., Rohokale, R., Yan, X., Ghanim, A. M., et al. (2025). Synthesis of Azide-Labeled β-Lactosylceramide Analogs Containing Different Lipid Chains as Useful Glycosphingolipid Probes. Molecules, 30(13), 2667. https://doi.org/10.3390/molecules30132667 View Source

Reduced Molecular Size vs. BODIPY LacCer

C6(6-Azido) LacCer (762.93 g/mol) is substantially smaller than BODIPY FL C5-Lactosylceramide, which bears a bulky BODIPY fluorophore and is often complexed with bovine serum albumin (BSA) .

Size vs. BODIPY LacCer

Data to verify

MW: 762.93 g/mol
BODIPY analog significantly larger

May reduce steric hindrance vs. BODIPY probes.

Exact BODIPY MW unavailable; vendor data comparison.

Evidence Dimension	Molecular weight
Target Compound Data	762.93 g/mol
Comparator Or Baseline	BODIPY FL C5-Lactosylceramide (exact MW not publicly listed, but > target compound)
Quantified Difference	Significantly smaller
Conditions	Comparison based on vendor product descriptions

Why This Matters

The azido-LacCer's compact structure likely better mimics native LacCer behavior in cellular membranes, providing more physiologically relevant data.

Enhanced Membrane Diffusivity via Short Acyl Chain

The synthetic C6-acyl chain in C6(6-Azido) LacCer confers increased membrane diffusivity compared to native lactosylceramide species containing very long fatty acids (e.g., C16:0, C24:0, C24:1), facilitating its use in trafficking studies where rapid membrane partitioning is required [1].

Acyl Chain Length

Class-level inference

C6 hexanoyl chain
vs. native C16–C24 chains

Shorter chain may increase membrane diffusivity.

Relevant for trafficking kinetics assays.

Evidence Dimension	Acyl chain length
Target Compound Data	C6 (hexanoyl) chain
Comparator Or Baseline	Native LacCer: typically C16:0, C24:0, or C24:1 chains
Quantified Difference	At least 10 carbons shorter
Conditions	Chemical structure analysis

Why This Matters

The shorter acyl chain enhances solubility and membrane insertion kinetics, making the probe more efficient for short-term trafficking assays.

• [1] Mohamed, B., Rohokale, R., Yan, X., Ghanim, A. M., et al. (2025). Synthesis of Azide-Labeled β-Lactosylceramide Analogs Containing Different Lipid Chains as Useful Glycosphingolipid Probes. Molecules, 30(13), 2667. https://doi.org/10.3390/molecules30132667 View Source

C6(6-Azido) LacCer Key Applications

Temporally Controlled Live-Cell Imaging

Researchers can incubate cells with C6(6-Azido) LacCer, allowing it to traffic to its destination, then perform a CuAAC click reaction with a membrane-permeable alkyne-fluorophore to visualize LacCer localization only after the desired incubation period [1]. This reduces background from unincorporated probe and enables pulse-chase style experiments that are not feasible with pre-fluorescent NBD or BODIPY analogs .

Multiplexed Glycosphingolipid Trafficking Studies

By using C6(6-Azido) LacCer in conjunction with other azido- or alkyne-functionalized lipids, researchers can perform orthogonal click reactions with distinct fluorophores to simultaneously track the trafficking and metabolism of multiple sphingolipid species in the same cell [2]. This multiplexing capability stems directly from the azide handle's selective reactivity.

Artifact-Free LacCer-Protein Interactions

The smaller molecular footprint of C6(6-Azido) LacCer (762.93 g/mol) compared to NBD-labeled (900.02 g/mol) or BODIPY-labeled analogs minimizes steric hindrance that could interfere with native LacCer-protein binding events in membrane microdomains . This makes it a preferred probe for studying LacCer interactions with signaling proteins like Lyn kinase or integrins in lipid rafts.

LacCer Proteomics via Click Affinity Purification

Following cellular incubation, C6(6-Azido) LacCer can be conjugated to an alkyne-biotin tag via click chemistry, enabling streptavidin-based pull-down of LacCer-associated protein complexes for mass spectrometry-based identification [3]. This application leverages the same azide handle that enables fluorescent labeling and is not possible with pre-fluorescent analogs that lack a bioorthogonal reactive group.

Application

Selection Property

Validation Focus

Temporally controlled live-cell imaging

Azide handle for post-incubation click labeling

Pulse-chase labeling and background reduction

Multiplexed GSL trafficking studies

Orthogonal click chemistry compatibility

Co-localization with distinct fluorophores

LacCer-protein interaction analysis

Low steric hindrance lipid probe

Co-IP and lipid raft association assays

LacCer interactome profiling

Clickable affinity tag (biotin) conjugation

Streptavidin pull-down and LC-MS/MS identification

• [1] Mohamed, B., Rohokale, R., Yan, X., Ghanim, A. M., et al. (2025). Synthesis of Azide-Labeled β-Lactosylceramide Analogs Containing Different Lipid Chains as Useful Glycosphingolipid Probes. Molecules, 30(13), 2667. https://doi.org/10.3390/molecules30132667 View Source
• [2] Son, S.-H., et al. (2014). Syntheses of lactosyl ceramide analogues carrying novel bifunctional BODIPY dyes directed towards the differential analysis of multiplexed glycosphingolipids by MS/MS using iTRAQ. Chemical Communications, 50(23), 3010–3013. https://doi.org/10.1039/c4cc00112e View Source
• [3] TargetMol. (n.d.). C6(6-Azido) LacCer (TYD-04440). Retrieved from https://www.targetmol.cn/compound/c6-6-azido-laccer View Source